Cas no 107869-45-4 ((+)-10-Camphorsulfonimine)

• Product name: (+)-10-Camphorsulfonimine
• CAS No: 107869-45-4
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 127724
• PubChem ID: 87566402

(+)-10-Camphorsulfonimine Chemical and Physical Properties

Names and Identifiers

• (3aR,6S)-8,8-Dimethyl-4,5,6,7-tetrahydro-3H-3a,6-methanobenzo[c]isothiazole 2,2-dioxide
• (1R)-(+)-(10-Camphorsulfonyl)imine
• (+)-10-Camphorsulfonimine
• (1R)-(+)-Camphorsulfonylimine
• 3H-3a,6-Methano-2,1-benzisothiazole,4,5,6,7-tetrahydro-8,8-dimethyl-, 2,2-dioxide, (3aR,6S)-
• (+)-(camphorsulfonyl)imine
• (3aR)-(+)-4,5,6,7-Tetrahydro-8,8-dimethyl-3H-3a,6-methano-2,1-benzisothiazole 2,2-Dioxide
• (7R)-(+)-10,10-Dimethyl-3-thia-4-azatricyclo[5.2.1.01,5]dec-4-ene 3,3-Dioxide
• (3aR,6S)-4,5,6,7-Tetrahydro-8,8-dimethyl-3H-3a,6-methano-2,1-benzisothiazole 2,2-dioxide
• (7R)-10,10-DIMETHYL-3-THIA-4-AZATRICYCLO[5.2.1.01,5]DEC-4-ENE-3,3-DIOXIDE
• (1R)-(+)-10,10-Dimethyl-3-thia-4-azatricyclo[5.2.1.01,5]dec-4-ene 3,3-dioxide
• (7R)-(+)-10,10-DIMETHYL-5-THIA-4-AZATRICYCLO[5.2.1.0(3,7)]DEC-3-ENE-5,5-DIOXIDE
• (3AR)-4,5,6,7-TETRAHYDRO-8,8-DIMETHYL-3H-3A,6-METHANO-2,1-BENZISOTHIAZOLE-2,2-DIOXIDE
• (+)-10-CAMPHORSULFONIMINE 97+%
• ZAHOEBNYVSWBBW-UHFFFAOYSA-N
• (1S)-(-)-Camphorsulfonylimine
• (-)-Camphorsulfonimine
• 8,8-dimethyl-4,5,6,7-tetrahydro-3a,6-methano-2,1-benzothiazole 2,2-dioxide
• VC30572
• ST50989917
• 1,2-(Methylenesulfonylnitrilo)-7,7-dimethylbicy
• 1,2-(Methylenesulfonylnitrilo)-7,7-dimethylbicyclo[2.2.1]heptane
• 10,10-dimethyl-3-thia-4-azatricyclo[5.2.1.0<1,5>]dec-4-ene-3,3-dione
• 1,4-Isopropylidene-7-aza-8-thiabicyclo[4.3.0]nona-
• s12005
• AKOS024259074
• 60886-80-8
• (+)-Camphorsulfonimine
• DS-14449
• (R)-(+)-10-Camphorsulfonylimine
• (S)-(-)-10-Camphorsulfonylimine
• 107869-45-4
• (3aR,6S)-8,8-Dimethyl-4,5,6,7-tetrahydro-3H-3a,6-methanobenzo[c]isothiazole2,2-dioxide
• EC 621-464-6
• ZAHOEBNYVSWBBW-XVKPBYJWSA-N
• (1R,7S)-10,10-DIMETHYL-3??-THIA-4-AZATRICYCLO[5.2.1.0(1),?]DEC-4-ENE-3,3-DIONE

• MDL： MFCD00013315
• Inchi： 1S/C10H15NO2S/c1-9(2)7-3-4-10(9)6-14(12,13)11-8(10)5-7/h7H,3-6H2,1-2H3/t7-,10-/m0/s1
• InChI Key： ZAHOEBNYVSWBBW-XVKPBYJWSA-N
• SMILES： S1(C[C@]23C(C[C@H](CC2)C3(C)C)=N1)(=O)=O

Computed Properties

• Exact Mass: 213.08200
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 54.9

Experimental Properties

• Color/Form: Beige crystal
• Density: 1.50
• Melting Point: 225-233°C
• Boiling Point: 337 ºC
• Flash Point: 158 ºC
• Refractive Index: 31 ° (C=2, CHCl3)
• PSA: 54.88000
• LogP: 2.11350
• Specific Rotation: +30 to +36° (c=2, CHCl3)
• Solubility: Not determined

(+)-10-Camphorsulfonimine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids